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Abstract
Z-360, also known as nastorazepide, is an orally active antagonist of the cholecystokinin-2

(CCK2)/gastrin receptor, which is under development as a therapeutic agent for pancreatic

cancer.[1][2] The CCK2 receptor is overexpressed in several tumor types, making it a viable

target for cancer therapy.[3] This document provides a comprehensive guide for the preparation

and use of Z-360 in cell culture experiments, covering essential protocols from stock solution

preparation to cell treatment and analysis. The methodologies outlined herein are designed to

ensure consistency and accuracy in research applications.

Introduction
Z-360 is a small molecule inhibitor that has demonstrated potential in preclinical and clinical

studies for its analgesic effects and its ability to prolong survival in pancreatic cancer models

when used in combination with gemcitabine.[1][2] Its mechanism of action involves the

blockade of the CCK2 receptor, which in turn can suppress the production of interleukin-1β (IL-

1β) and inhibit a downstream pain cascade.[1][2] Proper handling and preparation of Z-360 are

critical for obtaining reliable and reproducible data in in vitro cell culture systems. This guide

offers detailed protocols for solubilization, storage, and application of Z-360 to cultured cells.
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Compound Information and Handling
Before initiating any experiment, it is crucial to review the Safety Data Sheet (SDS) for Z-360.

Key information regarding its chemical properties, storage conditions, and safety precautions

should be noted.

Table 1: Z-360 Compound Properties

Property Value Notes

IUPAC Name

(R)-1-(2,3-dihydro-1-(2'-

(methyl-d3)-1,1'-biphenyl-4-

yl)-2-oxo-5-phenyl-1H-benzo[e]

[2][4]diazepin-3-yl)-3-(3-

methylphenyl)urea

For accurate identification and

literature search.

Molecular Formula C36H28D3N4O2 -

Molecular Weight 557.7 g/mol
Essential for accurate

concentration calculations.

Purity
>98% (as determined by

HPLC)

Ensure high purity to avoid

confounding experimental

results.

Solubility Soluble in DMSO

Dimethyl sulfoxide (DMSO) is

the recommended solvent for

creating stock solutions.[4][5]

Storage
Store at -20°C, protected from

light

Proper storage is crucial to

maintain the compound's

stability and activity.[4][5]

Experimental Protocols
Preparation of Z-360 Stock Solutions
Concentrated stock solutions are prepared to minimize the volume of solvent added to cell

cultures, as solvents like DMSO can be toxic to cells at higher concentrations (<0.5% is

generally recommended).[6]
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Materials:

Z-360 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculation: Determine the mass of Z-360 required to prepare a stock solution of a desired

concentration (e.g., 10 mM).

Mass (mg) = Desired Concentration (mol/L) * Molecular Weight ( g/mol ) * Volume (L) *

1000

Weighing: Carefully weigh the calculated amount of Z-360 powder in a sterile microcentrifuge

tube.

Solubilization: Add the appropriate volume of DMSO to the tube.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming may

be necessary for some compounds.[5]

Sterilization: If required, sterilize the stock solution by passing it through a 0.22 µm syringe

filter into a new sterile tube.[5]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to prevent

repeated freeze-thaw cycles. Store the aliquots at -20°C or as recommended by the

manufacturer.[4][5]

Cell Culture Treatment Protocol
This protocol describes a general procedure for treating adherent cells with Z-360.
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Materials:

Cultured cells in multi-well plates

Complete cell culture medium

Prepared stock solution of Z-360

Phosphate-buffered saline (PBS)

Procedure:

Cell Seeding: Seed cells at the desired density in multi-well plates and allow them to adhere

and grow for 24 hours.

Preparation of Working Solutions: Thaw a single aliquot of the Z-360 stock solution. Prepare

serial dilutions of the stock solution in complete cell culture medium to achieve the final

desired concentrations.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as used for the highest concentration of Z-360. This is crucial to differentiate

the effects of the compound from those of the solvent.[4]

Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of Z-360 or the vehicle control.

Incubation: Incubate the cells for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a

humidified incubator with 5% CO2.[5]

Quantitative Data Summary
The optimal concentration of Z-360 can vary depending on the cell line and the specific assay

being performed. It is recommended to perform a dose-response experiment to determine the

optimal working concentration.

Table 2: Recommended Concentration Ranges for Initial Experiments
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Assay Type Cell Line Example
Suggested
Concentration
Range

Incubation Time

Cell Viability

(MTT/XTT)

PANC-1 (Pancreatic

Cancer)
0.1 µM - 100 µM 48 - 72 hours

Apoptosis Assay

(Annexin V)

AsPC-1 (Pancreatic

Cancer)
1 µM - 50 µM 24 - 48 hours

Western Blot

(Signaling Pathway

Analysis)

A431-CCK2-R+

(CCK2-R

Overexpressing)[3]

5 µM - 25 µM 1 - 24 hours

IL-1β Production

(ELISA)

Macrophage Cell Line

(e.g., RAW 264.7)
0.5 µM - 20 µM 24 hours

Visualizations
Experimental Workflow
The following diagram illustrates a typical workflow for evaluating the effects of Z-360 on

cultured cells.
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Workflow for Z-360 cell culture experiments.

Z-360 Mechanism of Action in Cancer-Induced Pain
Z-360 is known to suppress IL-1β production, which in turn affects downstream signaling

related to pain.[1][2] The diagram below illustrates this proposed signaling pathway.
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Proposed signaling pathway of Z-360's analgesic action.

Conclusion
These application notes provide a foundational framework for the use of Z-360 in cell culture

experiments. Adherence to these protocols will aid researchers in obtaining consistent and

reliable data. It is important to note that specific parameters may need to be optimized for

different cell lines and experimental setups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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